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Compound of Interest

Compound Name: Folic acid dihydrate

Cat. No.: B1450900 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Folic acid, a B-complex vitamin (Vitamin B9), is a crucial component in numerous biological

processes, including nucleotide synthesis and DNA methylation. Its dihydrate form is a

common laboratory reagent. Due to its low solubility in neutral aqueous solutions, preparing

stable and concentrated stock solutions requires specific protocols. These application notes

provide detailed procedures for the dissolution of folic acid dihydrate for use in research and

drug development settings.

Chemical and Physical Properties
Folic acid dihydrate is a yellow to orange crystalline powder.[1][2] Understanding its chemical

properties is essential for proper handling and solution preparation.

Molecular Formula: C₁₉H₁₉N₇O₆ · 2H₂O[1][3]

Molecular Weight: 477.43 g/mol [1][3][4][5][6]

Solubility Data
Folic acid's solubility is highly dependent on the pH of the solvent. It is practically insoluble in

water at acidic and neutral pH but dissolves readily in alkaline solutions.[2][7]
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Solvent Solubility Reference

Water (0°C) ~0.01 mg/mL [7]

Water (25°C) ~1.6 mg/L [8]

Aqueous solutions (pH < 5) Insoluble [7][8]

0.1 M Sodium Hydroxide

(NaOH)
Readily soluble [9]

1 M Sodium Hydroxide (NaOH) 50 - 100 mg/mL [7][10][11]

Sodium Bicarbonate

(NaHCO₃) Solution
Soluble [7][11]

Dimethyl Sulfoxide (DMSO) ~20 - 33 mg/mL [11][12]

Dimethylformamide (DMF) ~10 mg/mL [12]

Ethanol Insoluble [2]

Stability and Storage
The stability of folic acid in solution is influenced by several factors, including light, temperature,

and pH.[13]
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Condition Stability Information Reference

Light

Photolabile; solutions are

inactivated by UV light and

should be protected from light.

[7]

pH
Stable in aqueous solutions

between pH 5 and 8.
[14]

Temperature

Heating acidic or alkaline

solutions can cause

degradation.

[7]

Storage (Solid)
Stable for ≥4 years when

stored at room temperature.
[12]

Storage (Aqueous Solution)

Alkaline solutions are

reasonably stable if stored in

the dark. It is often

recommended not to store

aqueous solutions for more

than one day.

[7][12]

Storage (Frozen)

Stock solutions prepared in

NaOH can be aliquoted and

stored frozen.

[10]

Experimental Protocols
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including a

lab coat, gloves, and safety glasses, when handling chemicals.

Protocol 1: Preparation of an Aqueous Alkaline Stock Solution (e.g., 10 mg/mL)

This protocol is suitable for applications where a small volume of a basic solution will not

significantly alter the pH of the final working solution, such as in cell culture media preparation.

Materials:

Folic Acid Dihydrate (MW: 477.43 g/mol )
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1 M Sodium Hydroxide (NaOH)

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile filter (0.22 µm) and syringe

Vortex mixer

Procedure:

Weighing: Accurately weigh 100 mg of folic acid dihydrate powder and transfer it to a 15

mL sterile conical tube.

Initial Dissolution: Add 1 mL of 1 M NaOH to the tube.

Solubilization: Vortex the mixture until the folic acid powder is completely dissolved. The

solution will be a clear, yellow-orange color. Gentle warming in a water bath (37°C) can aid

dissolution but avoid overheating.

Volume Adjustment: Add sterile, purified water to bring the final volume to 10 mL. This results

in a 10 mg/mL stock solution. The final NaOH concentration will be 0.1 M.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile, light-protecting (amber) tube.

Storage: Aliquot the sterile stock solution into smaller, single-use volumes in light-protecting

microcentrifuge tubes. Store at -20°C. Frozen aliquots are stable for several months.

Protocol 2: Preparation of a DMSO Stock Solution (e.g., 20 mg/mL)

This protocol is recommended when the addition of NaOH is undesirable for the experimental

system.

Materials:

Folic Acid Dihydrate (MW: 477.43 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile conical tubes (e.g., 15 mL)

Vortex mixer

Procedure:

Weighing: Accurately weigh 100 mg of folic acid dihydrate powder and transfer it to a 15

mL sterile conical tube.

Dissolution: Add 5 mL of anhydrous DMSO to the tube.

Solubilization: Vortex the mixture thoroughly until the powder is fully dissolved.[12] Ultrasonic

treatment can be used to aid dissolution if necessary.[11]

Storage: Store the stock solution in small aliquots at -20°C in tubes protected from light.

Note: When preparing working solutions, the DMSO stock should be diluted at least 1:1000 to

minimize potential cytotoxicity from the solvent. For maximum solubility in aqueous buffers, first

dissolve the folic acid in DMSO and then dilute with the aqueous buffer of choice.[12]
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Caption: Workflow for preparing folic acid dihydrate stock solutions.
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Caption: Key factors influencing the stability of folic acid solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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